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Compound of Interest

Compound Name: 4-Methoxybenzyl alcohol

Cat. No.: B1665506 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Methoxybenzyl Alcohol

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This guide provides

a comprehensive overview of the safety considerations and handling precautions for 4-
Methoxybenzyl alcohol (CAS No. 105-13-5), a common reagent and intermediate in organic

synthesis.

Physicochemical and Toxicological Properties
4-Methoxybenzyl alcohol, also known as anisyl alcohol, is a colorless to slightly yellow liquid

or solid with a floral, sweet odor.[1][2] It is important to be aware of its physical and toxicological

properties to handle it safely.

Table 1: Physicochemical and Toxicological Data for 4-Methoxybenzyl Alcohol
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Property Value Reference(s)

Physical Properties

Molecular Formula C₈H₁₀O₂ [2][3]

Molecular Weight 138.17 g/mol [3]

Appearance
Colorless to yellow solid or

liquid
[1][4]

Melting Point 22-25.5 °C (71.6-77.9 °F) [1][2]

Boiling Point 259 °C (498.2 °F) [1][2]

Flash Point 141-146 °C (285.8-294.8 °F) [4][5]

Density 1.113 g/mL at 25 °C [2][3]

Water Solubility Insoluble [2][3]

Toxicological Data

LD50 Oral (Rat) >= 5000 mg/kg [3][6]

LD50 Dermal (Rabbit) 3 g/kg [3][6]

Hazard Identification and Classification
4-Methoxybenzyl alcohol is classified as a hazardous substance.[6] The primary hazards

associated with this chemical include:

Skin Irritation: Causes skin irritation.[1][7]

Serious Eye Damage/Irritation: Causes serious eye irritation and potentially severe eye

damage.[1][8]

Skin Sensitization: May cause an allergic skin reaction.[1][3]

Harmful if Swallowed: May be harmful if swallowed.[4][7]

Respiratory Irritation: May cause respiratory irritation.[7]
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It is not classified as a carcinogen by IARC, NTP, or OSHA.[8]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[7]

Avoid inhalation of vapor or mist.[7]

Use only in a well-ventilated area.[5][9]

Wash hands thoroughly after handling.[3]

Wear appropriate personal protective equipment.[1]

Storage:

Keep the container tightly closed.[1][6]

Store in a cool, dry, and well-ventilated place.[1][6]

Incompatible materials to avoid include acids, acid anhydrides, acid chlorides, strong

oxidizing agents, and strong reducing agents.[3][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-
Methoxybenzyl alcohol:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3][5] A face shield may be necessary for larger quantities.[7]

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and clothing to

prevent skin exposure.[1][5] A complete suit protecting against chemicals may be required
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depending on the concentration and amount of the substance handled.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3][6]

Recommended Personal Protective Equipment

Researcher/
Scientist Required PPE

Safety Goggles/
Face Shield

Eye/Face

Nitrile Gloves &
Protective Clothing

Skin

Respirator
(if needed)Respiratory

Click to download full resolution via product page

Recommended PPE for handling 4-Methoxybenzyl alcohol.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention immediately.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation or rash occurs, get medical advice/attention.[3][6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][3]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention if symptoms occur.[1][3][4]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, such as carbon monoxide and carbon dioxide.[6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][6]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation and contact with the substance.[1][3]

Environmental Precautions: Should not be released into the environment. Do not let the

product enter drains.[3][7]

Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for

disposal. For liquid spills, absorb with inert material.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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